6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95%
Overview
Description
6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% (6-Cl-2-DCPA) is an organic compound belonging to the class of compounds known as benzoic acids. It is a white, crystalline solid that is soluble in water and most organic solvents, and is used in a variety of scientific research applications. This compound is of particular interest due to its unique properties and potential applications in various scientific research areas.
Scientific Research Applications
6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% has a wide range of scientific research applications, including but not limited to:
• In vitro studies of enzyme activity, including cytochrome P450 activity
• Studies of the pharmacokinetics and metabolism of drugs
• Studies of the pharmacodynamics of drugs
• Studies of the effects of drugs on the immune system
• Studies of the effects of drugs on gene expression
• Studies of the effects of drugs on cell proliferation
• Studies of the effects of drugs on cell death
• Studies of the effects of drugs on cell signaling
• Studies of the effects of drugs on cell differentiation
• Studies of the effects of drugs on cell motility
• Studies of the effects of drugs on cell migration
• Studies of the effects of drugs on cell adhesion
• Studies of the effects of drugs on cell-cell interactions
• Studies of the effects of drugs on cell metabolism
• Studies of the effects of drugs on protein expression
• Studies of the effects of drugs on protein structure
• Studies of the effects of drugs on protein-protein interactions
• Studies of the effects of drugs on drug-target interactions
Mechanism of Action
6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% has a range of possible mechanisms of action, depending on the specific application. For example, in the case of enzyme studies, it may act as an inhibitor of the enzyme, while in the case of pharmacokinetic and pharmacodynamic studies, it may act as a probe molecule to study the interactions between drugs and their targets.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% depend on the specific application. In general, it is believed to have no significant toxicity or adverse effects in humans or animals, and is considered to be safe for use in scientific research.
Advantages and Limitations for Lab Experiments
The main advantages of 6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% for lab experiments include its high purity (95%) and its wide range of applications. It is also relatively easy to synthesize and is relatively inexpensive. The main limitation of this compound is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
The potential future directions for research involving 6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% are numerous. Possible areas of research include:
• Further studies of the pharmacokinetics and pharmacodynamics of drugs
• Further studies of the effects of drugs on gene expression
• Further studies of the effects of drugs on cell proliferation
• Further studies of the effects of drugs on cell death
• Further studies of the effects of drugs on cell signaling
• Further studies of the effects of drugs on cell differentiation
• Further studies of the effects of drugs on cell motility
• Further studies of the effects of drugs on cell migration
• Further studies of the effects of drugs on cell adhesion
• Further studies of the effects of drugs on cell-cell interactions
• Further studies of the effects of drugs on cell metabolism
• Further studies of the effects of drugs on protein expression
• Further studies of the effects of drugs on protein structure
• Further studies of the effects of drugs on protein-protein interactions
• Further studies of the effects of drugs on drug-target interactions
• Exploration of potential new applications for 6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95%
• Exploration of potential new synthetic methods for 6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95%
• Exploration of potential new uses for 6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% in clinical settings
Synthesis Methods
6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% can be synthesized via a two-step process involving the reaction of 3,4-dichlorophenyl acetic acid with anhydrous hydrochloric acid and then the reaction of the resulting 3,4-dichlorophenyl acetic acid chloride with sodium hydroxide. The overall yield of 6-Chloro-2-(3,4-dichlorophenyl)benzoic acid, 95% is approximately 95%.
properties
IUPAC Name |
2-chloro-6-(3,4-dichlorophenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl3O2/c14-9-5-4-7(6-11(9)16)8-2-1-3-10(15)12(8)13(17)18/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDKODYKACDLQZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691262 |
Source
|
| Record name | 3,3',4'-Trichloro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70691262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261907-07-6 |
Source
|
| Record name | 3,3',4'-Trichloro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70691262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
